7,7,9,9-Tetramethyl-8-phenyl-1,4-dioxa-8-phosphaspiro[4.5]decane

• CAS No.: 90839-17-1
• Molecular Formula: C17H25O2P
• Molecular Weight: 292.4 g/mol
• IUPAC Name: 7,7,9,9-tetramethyl-8-phenyl-1,4-dioxa-8-phosphaspiro[4.5]decane
• InChI: InChI=1S/C17H25O2P/c1-15(2)12-17(18-10-11-19-17)13-16(3,4)20(15)14-8-6-5-7-9-14/h5-9H,10-13H2,1-4H3
• InChI Key: JHUIHPZRXZAGND-UHFFFAOYSA-N
• Canonical SMILES: CC1(CC2(CC(P1C3=CC=CC=C3)(C)C)OCCO2)C

Description

7,7,9,9-Tetramethyl-8-phenyl-1,4-dioxa-8-phosphaspiro[4.5]decane is a useful research compound. Its molecular formula is C17H25O2P and its molecular weight is 292.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A flask equipped with a Dean-Stark trap was charged with a mixture of 150 mls of ethylene glycol, 0.73 grams p-toluenesulfonic acid and 800 mls toluene and then purged with nitrogen for one hour. To this mixture, 10 grams of 1-phenyl-2,2,6,6-tetramethyl-4-phosphorinanone (0.04 mole) were added. The two phase system was heated to reflux and 26 mls of a water-ethylene glycol azeotrope were collected over a 20 hour period. The reaction mixture was washed with saturated sodium bicarbonate, water, dried over anhydrous potassium carbonate, the solvent removed in vacuo, and the residue distilled under reduced pressure to give 9.2 grams (78%) of a colorless liquid, bp 134°-140° C. (0.3 mm Hg).